![molecular formula C13H20N2O4 B2866158 O1-Tert-butyl O2-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate CAS No. 2002589-21-9](/img/structure/B2866158.png)
O1-Tert-butyl O2-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate
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Overview
Description
“O1-Tert-butyl O2-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate” is a chemical compound . It is also known as "1-tert-butyl 2-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate" . The IUPAC name of this compound is "1-(tert-butyl) 2-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate" .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code "1S/C13H20N2O4/c1-12(2,3)19-11(17)15-9-5-6-13(15,7-8-14)10(16)18-4/h5-7,9H2,1-4H3" . The molecular weight of this compound is 268.31 .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . The storage temperature for this compound is 4 degrees Celsius .Scientific Research Applications
Metabolic Pathways and Cytochrome P450 Interactions
O1-Tert-butyl O2-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate is involved in complex metabolic pathways and interactions with cytochrome P450 enzymes. For instance, CP-533,536, which contains similar tert-butyl and methyl groups, undergoes metabolism via cytochromes CYP3A4, CYP3A5, and CYP2C8. These processes include the oxidation of tert-butyl moiety and N-dealkylation, leading to various metabolites (Prakash et al., 2008).
Genotoxicity Assessment
Substances like methyl-tert-butyl ether (MTBE), which share structural similarities with this compound, have been assessed for genotoxic effects on human lymphocytes. These studies are crucial for understanding the broader implications of exposure to such compounds (Chen et al., 2008).
Synthesis and Crystal Structure Analysis
Research on tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate, a compound with a similar structure, focuses on its synthesis and crystal structure analysis. This type of research helps in understanding the molecular configuration and potential applications of such compounds in various fields (Naveen et al., 2007).
Catalytic Applications
Certain compounds containing tert-butyl and pyrrolidine structures have been studied for their potential as catalysts in chemical reactions. These studies are crucial for developing new, efficient catalysts for industrial processes (Dong et al., 2017).
Medicinal Chemistry and Drug Synthesis
In medicinal chemistry, compounds with tert-butyl and pyrrolidine moieties are synthesized and tested for their potential therapeutic applications. This research is vital for the development of new drugs and treatment methods (Chung et al., 2005).
Environmental Toxicology
Studies on compounds like methyl tert-butyl ether (MTBE), which have structural similarities to this compound, are significant in environmental toxicology. They help in understanding the impact of such compounds on human health and the environment (Hong et al., 1997).
Safety and Hazards
Properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl 2-(cyanomethyl)pyrrolidine-1,2-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O4/c1-12(2,3)19-11(17)15-9-5-6-13(15,7-8-14)10(16)18-4/h5-7,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSLZMQHJMSLQHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1(CC#N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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